3-(2-Chloro-5-fluoro-pyrimidin-4-ylamino)-propan-1-ol

• CAS RN: 16145-15-6
• Molecular Formula: C7H9ClFN3O
• Molecular Weight: 205.617
• IUPAC Name: 3-[(2-chloro-5-fluoropyrimidin-4-yl)amino]propan-1-ol
• InChI: InChI=1S/C7H9ClFN3O/c8-7-11-4-5(9)6(12-7)10-2-1-3-13/h4,13H,1-3H2,(H,10,11,12)
• InChI Key: SVJOHEJZPKKSGS-UHFFFAOYSA-N
• SMILES: C1=C(C(=NC(=N1)Cl)NCCCO)F
• synonyms: 3-(2-chloro-5-fluoro-pyrimidin-4-ylamino)-propan-1-ol

Description

3-(2-Chloro-5-fluoro-pyrimidin-4-ylamino)-propan-1-ol, also known as 3-(2-Chloro-5-fluoro-pyrimidin-4-ylamino)-propan-1-ol, is a useful research compound. Its molecular formula is C7H9ClFN3O and its molecular weight is 205.617. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-5-fluoropyrimidine (15.0 g, 89.8 mmol) in ethanol (300 mL) were added 3-amino-1-propanol (8.23 mL, 107.8 mmol) and sodium carbonate (47.6 g, 449 mmol). The reaction mixture was vigorously stirred at rt for 72 h. Then the mixture was filtered through Celite®. The filtrate was concentrated under reduced pressure, and the residue was purified by silica gel flash chromatography (100% EtOAc) to give the title compound as a white solid (9.5 g, 51%). LC/MS m/z 206.3 (M+H)+; 1H NMR (300 MHz, CD2Cl2) δ 1.85 (quintet, 2H), 3.55 (t, 2H), 3.65 (t, 2H), 4.85-4.98 (br, 2H), 7.85 (d, 1H).